5-Cyano-6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 5-cyano-6-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C22H22N4O3S/c1-3-14-6-8-15(9-7-14)26-18(27)12-30-22-16(11-23)20(17-5-4-10-29-17)19(21(24)28)13(2)25-22/h4-10,20,25H,3,12H2,1-2H3,(H2,24,28)(H,26,27)
• InChI Key: BVGGCWKOKVIYCX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=C(C(C(=C(N2)C)C(=O)N)C3=CC=CO3)C#N
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

5-Cyano-6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-4-(furan-2-yl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Heterocyclic compounds containing pyridine and pyrimidine rings, similar to the core structure of the compound , are frequently synthesized for their potential in various applications, including pharmaceuticals and materials science. For example, reactions of chromone-3-carboxamides with cyanothioacetamide have been explored to form compounds with potential biological activity (Kornev, Tishin, & Sosnovskikh, 2019). These synthetic strategies often involve the formation of fused ring systems that can exhibit a range of biological activities.

Antimicrobial and Antiprotozoal Activity

Compounds with a heterocyclic backbone similar to the one described have been synthesized and evaluated for their antimicrobial and antiprotozoal activities. For instance, novel dicationic imidazo[1,2-a]pyridines have shown significant in vitro and in vivo activities against pathogens such as T. b. rhodesiense and P. falciparum, highlighting their potential as therapeutic agents (Ismail et al., 2004).

Non-Linear Optical (NLO) Properties

Some heterocyclic compounds exhibit non-linear optical properties, making them suitable for applications in photonics and optoelectronics. Research into compounds like 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide has provided insights into their NLO properties and potential applications in material science (Jayarajan et al., 2019).

Neuroinflammation Imaging

Compounds with specific binding affinities to receptors associated with microglial cells have been developed for imaging neuroinflammation using PET scans. This application is crucial for understanding neurodegenerative diseases and the effects of neuroinflammation (Horti et al., 2019).